cis-2-Fluoro-1-phenylcyclopropyl)methanamine
Overview
Description
Cis-2-Fluoro-1-phenylcyclopropyl)methanamine (CFPMA) is a cyclopropylmethanamine compound that has been studied for its potential applications in scientific research. CFPMA is a fluorinated derivative of the cyclopropylmethanamine (CPA) class of compounds, which has been widely studied for its pharmacological and biochemical properties. CFPMA is of particular interest due to its unique structural features, which are believed to provide enhanced metabolic stability and improved pharmacological properties.
Scientific Research Applications
Pharmaceutical Research
cis-2-Fluoro-1-phenylcyclopropyl)methanamine: is a valuable compound in pharmaceutical research due to its unique structure. The presence of a fluorine atom can significantly alter the biological activity of a molecule, making it a candidate for drug design and development. Its cyclopropyl group can impart conformational rigidity, potentially leading to increased specificity for target receptors .
Agrochemical Development
The cyclopropane ring, when substituted with fluorine atoms, exhibits enhanced stability and lipophilicity, which can be beneficial in developing agrochemicals. These properties can lead to compounds with better absorption and longer duration of action in plant systems .
Material Science
In material science, cis-2-Fluoro-1-phenylcyclopropyl)methanamine can be used to synthesize polymers with improved properties. The fluorine atoms can contribute to the thermal stability and chemical resistance of the materials, making them suitable for various industrial applications .
Fluorescent Probe Design
This compound can serve as a building block for the synthesis of fluorescent probes. Due to its ability to introduce polarity and rigidity, it can be used to create probes that are sensitive, selective, and non-toxic, which are essential characteristics for biomedical imaging and diagnostics .
NMR Spectroscopy
cis-2-Fluoro-1-phenylcyclopropyl)methanamine: can be utilized in NMR spectroscopy as a fluorine-containing compound. The fluorine-19 NMR can provide detailed insights into the structure and dynamics of molecules, which is valuable in chemical and biochemical research .
Organic Synthesis
The compound’s structure makes it a versatile intermediate in organic synthesis. It can be used to introduce fluorinated cyclopropyl groups into more complex molecules, which can lead to the discovery of new chemical entities with potential applications across various fields of chemistry .
properties
IUPAC Name |
[(1R,2R)-2-fluoro-1-phenylcyclopropyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FN/c11-9-6-10(9,7-12)8-4-2-1-3-5-8/h1-5,9H,6-7,12H2/t9-,10+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVDRNDBQMYYRKX-ZJUUUORDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1(CN)C2=CC=CC=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@]1(CN)C2=CC=CC=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
cis-2-Fluoro-1-phenylcyclopropyl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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